Cas no 622855-50-9 (Wee1 Inhibitor II)

• Product Name: Wee1 Inhibitor II
• CAS No: 622855-50-9
• MF: C₂₄H₁₉ClN₂O₃
• MW: 418.9
• CID: 1636831
• PubChem ID: 10319891
• Update Time: 2025-05-20

Wee1 Inhibitor II Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[3,4-c]carbazole-1,3(2H,6H)-dione,6-butyl-4-(2-chlorophenyl)-9-hydroxy-
• Wee1 Inhibitor II
• Pyrrolo[3,4-c]carbazole-1,3(2H,6H)-dione, 6-butyl-4-(2-chlorophenyl)-9-hydroxy-
• 6-Butyl-4-(2-chlorophenyl)-9-hydroxypyrrolo[3,4-c]carbazole-1,3-(2H,6H)-dione
• 6-butyl-4-(2-chlorophenyl)-9-hydroxypyrrolo[3,4-c]carbazole-1,3-dione
• AKOS040745664
• HMS3229P21
• 6-butyl-4-(2-chlorophenyl)-9-hydroxypyrrolo[3,4-c]carbazole-1,3(2H,6H)-dione
• BDBM50192400
• PD015675
• CHEMBL215900
• SCHEMBL5828508
• 622855-50-9

• Inchi： 1S/C24H19ClN2O3/c1-2-3-10-27-18-9-8-13(28)11-16(18)20-19(27)12-15(14-6-4-5-7-17(14)25)21-22(20)24(30)26-23(21)29/h4-9,11-12,28H,2-3,10H2,1H3,(H,26,29,30)
• InChI Key： HLSZACLAFZWCCS-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1=CC2=C(C3C(NC(C=31)=O)=O)C1C=C(C=CC=1N2CCCC)O

Computed Properties

• Exact Mass: 418.1084202g/mol
• Monoisotopic Mass: 418.1084202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 687
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 71.3Ų

Additional information on Wee1 Inhibitor II

Wee1 Inhibitor II (CAS No. 622855-50-9): A Promising Compound in Cancer Research

Wee1 Inhibitor II (CAS No. 622855-50-9) is a potent and selective inhibitor of the Wee1 kinase, a key regulator of the cell cycle and DNA damage response. This compound has gained significant attention in recent years due to its potential therapeutic applications in cancer treatment. Wee1 kinase plays a crucial role in preventing cells from entering mitosis when DNA damage is detected, thereby ensuring genomic stability. By inhibiting Wee1, Wee1 Inhibitor II can force cancer cells to enter mitosis with damaged DNA, leading to cell death and potentially enhancing the efficacy of chemotherapy and radiation therapy.

The development of Wee1 Inhibitor II has been driven by extensive research into the molecular mechanisms underlying cancer progression and resistance to treatment. Recent studies have demonstrated that Wee1 inhibition can sensitize various types of cancer cells to DNA-damaging agents, making it a promising target for combination therapies. For instance, a study published in the journal Cancer Research in 2021 showed that Wee1 Inhibitor II significantly enhanced the cytotoxic effects of cisplatin in ovarian cancer cells, both in vitro and in vivo.

In addition to its potential as a chemosensitizer, Wee1 Inhibitor II has also shown promise in overcoming resistance to targeted therapies. Resistance to tyrosine kinase inhibitors (TKIs) is a major challenge in the treatment of many cancers, including non-small cell lung cancer (NSCLC). Research published in the journal Molecular Cancer Therapeutics in 2020 demonstrated that combining Wee1 Inhibitor II with TKIs could overcome resistance by inducing synthetic lethality in NSCLC cells.

The mechanism of action of Wee1 Inhibitor II involves selective binding to the ATP-binding site of Wee1 kinase, thereby preventing its catalytic activity. This inhibition leads to the dephosphorylation of Cdk1 on tyrosine 15 (Tyr15), which is essential for the G2/M checkpoint control. As a result, cells with damaged DNA are forced into mitosis, where they are more likely to undergo apoptosis due to the inability to repair DNA damage effectively.

Clinical trials evaluating the safety and efficacy of Wee1 Inhibitor II are currently underway. Early-phase trials have shown promising results, with patients experiencing manageable side effects and improved responses to combination therapies. One notable trial conducted by a leading oncology research institute reported that patients with advanced solid tumors who received Wee1 Inhibitor II in combination with standard chemotherapy had a higher objective response rate compared to those receiving chemotherapy alone.

Beyond its direct therapeutic applications, Wee1 Inhibitor II is also being explored as a tool for understanding the complex interplay between cell cycle regulation and DNA damage response pathways. This knowledge can provide valuable insights into the development of more effective and targeted cancer therapies. For example, researchers at a prominent cancer research center have used Wee1 Inhibitor II to investigate the role of Wee1 in maintaining genomic stability during replication stress, which is a common feature of many cancers.

In conclusion, Wee1 Inhibitor II (CAS No. 622855-50-9) represents a significant advancement in the field of cancer research and therapy. Its ability to enhance the effectiveness of existing treatments and overcome resistance mechanisms makes it a valuable addition to the oncologist's arsenal. Ongoing clinical trials and preclinical studies continue to uncover new applications and mechanisms of action for this compound, further solidifying its potential as a transformative therapy for various types of cancer.